2-cyclopropyl-4-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}-5-ethyl-6-methylpyrimidine

• IUPAC Name: 5-[[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-2,4-dimethyl-1,3-thiazole
• InChI: InChI=1S/C20H29N5S/c1-5-17-13(2)22-19(16-6-7-16)23-20(17)25-10-8-24(9-11-25)12-18-14(3)21-15(4)26-18/h16H,5-12H2,1-4H3
• InChI Key: FYRFNQPJJGAVFP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)CC3=C(N=C(S3)C)C)C4CC4)C
• Molecular Formula: C20H29N5S
• Molecular Weight: 371.5 g/mol
• CAS No.: 2640960-64-9

Description

This compound is a pyrimidine derivative featuring a cyclopropyl group at position 2, a 2,4-dimethylthiazole-substituted piperazine moiety at position 4, and ethyl/methyl groups at positions 5 and 6, respectively. The thiazole and piperazine groups enhance solubility and bioavailability, while the cyclopropyl group may confer metabolic stability .

Comparison with Similar Compounds

Structural Analog 1: 4-Imino-1-p-tolyl-1,4-dihydropyrazolo[3,4-d]pyrimidin-5-ylamine (Compound 2)

• Core Structure : Pyrazolo[3,4-d]pyrimidine (vs. pyrimidine in the target compound).
• Substituents: p-Tolyl group at position 1 and an imino group at position 3.
• Key Differences : Lacks the thiazole-piperazine moiety and cyclopropyl/ethyl groups.

Structural Analog 2: (1-p-tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-hydrazine (Compound 3)

• Core Structure : Pyrazolo[3,4-d]pyrimidine.
• Functional Groups : Hydrazine at position 4 (vs. piperazine-thiazole in the target compound).
• Applications : Used as a precursor for pyrazole derivatives (e.g., compounds 4 and 5), whereas the target compound’s synthetic utility is oriented toward kinase inhibition .

Structural Analog 3: Pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine Derivatives (Compounds 7, 9)

• Core Structure : Fused pyrazolo-triazolo-pyrimidine system (vs. simple pyrimidine in the target compound).
• Reactivity : Isomerizes to pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives (6, 8) under specific conditions. This contrasts with the stability of the target compound’s piperazine-thiazole linkage .

Data Table: Key Properties of Compared Compounds

Property	Target Compound	Compound 2	Compound 3	Compound 7/9
Core Heterocycle	Pyrimidine	Pyrazolo-pyrimidine	Pyrazolo-pyrimidine	Pyrazolo-triazolo-pyrimidine
Key Functional Groups	Cyclopropyl, thiazole-piperazine, ethyl/methyl	Imino, p-tolyl	Hydrazine, p-tolyl	Triazole, pyrazole
Isomerization Behavior	Not reported	None	None	Yes (to 6/8)
Synthetic Utility	Kinase inhibitor candidate	Precursor for hydrazines	Intermediate for pyrazoles	Isomerization studies

Research Findings and Limitations

• Bioactivity : The target compound’s thiazole-piperazine group may enhance binding to ATP pockets in kinases, a feature absent in pyrazolo-pyrimidine analogs .
• Metabolic Stability : The cyclopropyl group in the target compound likely reduces oxidative metabolism compared to the p-tolyl group in analogs 2 and 3 .
• Evidence Gaps: No direct pharmacological data for the target compound are available in the provided evidence.